Magnesium;methanol

• CAS: 188981-04-6
• Molecular Formula: C3H12MgO3+2
• Molecular Weight: 120.43 g/mol
• InChI: InChI=1S/3CH4O.Mg/c3*1-2;/h3*2H,1H3;/q;;;+2
• InChIKey: WLNRYNYCKGQBDO-UHFFFAOYSA-N

Magnesium Methanol Complex: Key Identity & Characteristics

Magnesium;methanol (CAS 188981‑04‑6, molecular formula C₃H₁₂MgO₃, molecular weight 120.43 g·mol⁻¹) is the 1:3 methanol solvate of magnesium methoxide . In practice, this solvate corresponds to a solution of magnesium methoxide in methanol, typically supplied as a 7–8 wt% solution . Structurally, the compound exists as a methanol‑coordinated magnesium dimethoxide species Mg(OCH₃)₂·CH₃OH, and it functions as a moderately strong base (basicity between alkali metal methoxides and higher magnesium alkoxides), a nucleophilic methoxide source, and a versatile precursor for MgO nanomaterials and Ziegler–Natta catalyst supports. Its procurement relevance stems from its unique combination of a higher thermal decomposition threshold relative to magnesium ethoxide and a catalytic profile that is distinct from both sodium methoxide and calcium methoxide in transesterification and condensation chemistries.

Form 7-8 wt% solution in methanol

Base type Moderately strong, non-alkali metal

Key advantage Higher thermal threshold vs ethoxide analog

Sourcing logic Select methoxide solvate, not generic alkoxide

Magnesium Methanol Complex: Interchangeability Limitations

Magnesium methoxide and its methanol solvate (CAS 188981‑04‑6) exhibit behaviour that diverges sharply from other magnesium alkoxides and alkali‑metal methoxides in ways that prevent generic substitution. The thermal decomposition profile moves up by ~70 °C when moving from magnesium ethoxide to magnesium methoxide, with activation energy increasing by ~31 kJ·mol⁻¹ [1]. In transesterification, homogeneous magnesium methoxide provides a rapid initial burst of activity but then precipitates as a glycerol‑complexed solid with much lower catalytic activity, a deactivation pathway not observed with sodium methoxide or calcium methoxide under identical conditions [2]. In Dieckmann condensations, magnesium methoxide is as efficient as sodium methoxide and potassium tert‑butoxide, whereas the ethoxide and isopropoxide congeners give substantially lower yields [3]. These three dimensions—thermal stability, catalytic longevity, and condensation efficiency—demonstrate that simply selecting the cheapest alkoxide or the most common alkali‑metal methoxide will lead to different process outcomes.

Target

Magnesium methoxide solvate

Potential Substitute

Magnesium ethoxide

Thermal decomposition may shift by ~70°C, which can alter MgO crystallization control in high-temperature processing.

Target

Magnesium methoxide solvate

Potential Substitute

Sodium methoxide

Catalyst deactivation profile may differ: magnesium system can precipitate rapidly, limiting sustained conversion in long-residence-time reactors.

Target

Magnesium methoxide solvate

Potential Substitute

Calcium methoxide

Activity onset and reaction rate profile may not transfer directly, requiring process re-optimization for sustained conversion.

• [1] Ryu, H.‑W.; et al. Crystallization behaviors of nanosized MgO particles from magnesium alkoxides. J. Eur. Ceram. Soc. 2003, 23 (5), 785–790. https://doi.org/10.1016/S0955-2219(02)00210-5. View Source
• [2] Martyanov, I. N.; Sayari, A. Comparative study of triglyceride transesterification in the presence of catalytic amounts of sodium, magnesium, and calcium methoxides. Appl. Catal. A 2008, 339 (1), 45–52. https://doi.org/10.1016/j.apcata.2008.01.007. View Source
• [3] Svoboda, J.; Nič, M.; Paleček, J. Application of Magnesium Alkoxides to Syntheses of Benzoheterocyclic Compounds. Collect. Czech. Chem. Commun. 1993, 58, 592–599. https://doi.org/10.1135/cccc19930592. View Source

Magnesium Methanol Complex: Comparative Evidence Guide

Thermal Decomposition vs. Magnesium Ethoxide

Under inert N₂ atmosphere, magnesium methoxide decomposes at approximately 330 °C (main step), which is ~70 °C higher than the ~260 °C decomposition temperature of magnesium ethoxide [1]. The activation energy for thermal decomposition, determined by the Kissinger method, is 161 ± 23 kJ·mol⁻¹ for magnesium methoxide versus 130 ± 24 kJ·mol⁻¹ for magnesium ethoxide [1]. The higher decomposition threshold directly translates into less premature oxide formation during high‑temperature processing and enables finer control over MgO crystallization kinetics.

Thermal decomposition vs. ethoxide

Head-to-head

~330°C (ΔT ≈ +70°C) vs ~260°C for ethoxide

Supports higher-temperature sol-gel processing window

Ea = 161 ± 23 kJ·mol⁻¹ vs 130 ± 24 kJ·mol⁻¹ (N₂ atm)

Evidence Dimension	Thermal decomposition temperature (main step) and activation energy (Ea)
Target Compound Data	Decomposition temperature: ~330 °C; Ea = 161 ± 23 kJ·mol⁻¹ (Mg(OCH₃)₂·CH₃OH)
Comparator Or Baseline	Magnesium ethoxide: decomposition temperature ~260 °C; Ea = 130 ± 24 kJ·mol⁻¹
Quantified Difference	ΔT ≈ +70 °C; ΔEa ≈ +31 kJ·mol⁻¹
Conditions	Thermogravimetry under inert N₂ atmosphere; Kissinger method for activation energy

Why This Matters

Procurement teams targeting high‑temperature sol‑gel or thermal decomposition processes should select the methoxide solvate to avoid premature oxide nucleation that occurs ~70 °C earlier with the ethoxide.

• [1] Ryu, H.‑W.; et al. Crystallization behaviors of nanosized MgO particles from magnesium alkoxides. J. Eur. Ceram. Soc. 2003, 23 (5), 785–790. https://doi.org/10.1016/S0955-2219(02)00210-5. View Source

Transesterification Activity vs. Na and Ca Methoxides

In tributyrin transesterification with methanol at 60 °C (a biodiesel model reaction), homogeneous Mg(OCH₃)₂ in methanol displays a fast initial reaction rate but rapidly forms a suspended precipitate of much lower catalytic activity [1]. This precipitate incorporates glycerol and butyric acid derivatives. In contrast, NaOCH₃ maintains sustained homogeneous activity throughout, and Ca(OCH₃)₂ shows a slower but steadily increasing activity as it dissolves through interaction with glycerol [1]. Solid MgOₓ(OCH₃)₂₋₂ₓ deactivates after approximately 4 h due to surface butyric acid adsorption [1]. The magnesium system is therefore favoured only when a rapid initial rate is paramount and a short reaction time is acceptable, whereas sodium and calcium methoxides are preferred for sustained conversion.

Transesterification vs. Na/Ca methoxide

Head-to-head

Fast initial rate, rapid precipitation and deactivation within hours

Favours short-contact-time reactor design

NaOCH₃ sustains homogeneous activity; Ca(OCH₃)₂ reaches final yield in ~4 h

Evidence Dimension	Transesterification rate profile and deactivation behaviour
Target Compound Data	Fast initial rate; rapid precipitation and deactivation within minutes to hours
Comparator Or Baseline	NaOCH₃: sustained homogeneous activity; Ca(OCH₃)₂: slow initial rate, reaches final yields in ~4 h
Quantified Difference	Mg system deactivates rapidly (solid MgOₓ(OCH₃)₂₋₂ₓ deactivation in ca. 4 h); Na system remains homogeneous; Ca system reaches final yield in ~4 h
Conditions	Tributyrin transesterification with methanol, 60 °C, model biodiesel reaction

Why This Matters

For biodiesel or fine‑chemical esterification, the choice of methoxide defines whether the process can tolerate catalyst deactivation; magnesium methoxide is appropriate for short‑contact‑time reactors, while sodium methoxide is indicated for continuous‑flow or long‑residence‑time operations.

• [1] Martyanov, I. N.; Sayari, A. Comparative study of triglyceride transesterification in the presence of catalytic amounts of sodium, magnesium, and calcium methoxides. Appl. Catal. A 2008, 339 (1), 45–52. https://doi.org/10.1016/j.apcata.2008.01.007. View Source

Dieckmann Condensation Efficiency vs. Other Bases

In the Dieckmann condensation of methyl [(2‑methoxycarbonyl)phenyl]‑X‑acetates to form benzoheterocyclic compounds IIa–IIh, magnesium methoxide shows efficiency comparable to that of sodium methoxide and potassium tert‑butoxide, all three delivering high yields of the cyclized products [1]. By contrast, magnesium ethoxide gives the corresponding ethyl ester in only medium yield, and magnesium isopropoxide is described as 'quite inefficient' in the same condensation [1]. The data establish that magnesium methoxide is a viable replacement for alkali‑metal strong bases in this reaction class, whereas the higher magnesium alkoxides are not.

Dieckmann efficiency vs. other bases

Head-to-head

Ranked comparable to NaOCH₃ and KOtBu (high yield)

Alkali-metal-free route for heterocycle synthesis

Mg(OEt)₂ and Mg(OiPr)₂ gave significantly lower yields

Evidence Dimension	Dieckmann condensation yield of benzoheterocyclic compounds IIa–IIh
Target Compound Data	Comparable efficiency to sodium methoxide and potassium tert‑butoxide (high yield)
Comparator Or Baseline	NaOCH₃: high yield; KOtBu: high yield; Mg(OEt)₂: medium yield; Mg(OiPr)₂: very low yield (inefficient)
Quantified Difference	Qualitative ranking: Mg(OCH₃)₂ ≈ NaOCH₃ ≈ KOtBu >> Mg(OEt)₂ (medium) > Mg(OiPr)₂ (inefficient)
Conditions	Dieckmann condensation of methyl [(2‑methoxycarbonyl)phenyl]‑X‑acetates (X = O, S, SO₂, NH, NCH₃)

Why This Matters

When sourcing a base for heterocycle‑forming condensations, the magnesium methoxide solvate offers the reactivity of an alkali‑metal alkoxide without introducing alkali‑metal cations, which can be critical for downstream purity in pharmaceutical intermediate synthesis.

• [1] Svoboda, J.; Nič, M.; Paleček, J. Application of Magnesium Alkoxides to Syntheses of Benzoheterocyclic Compounds. Collect. Czech. Chem. Commun. 1993, 58, 592–599. https://doi.org/10.1135/cccc19930592. View Source

Flash Point Safety vs. Sodium Methoxide

Commercial magnesium methoxide in methanol (7–8 wt% solution) exhibits a flash point of 14 °C (57 °F) , which is inherently tied to the methanol solvent. In comparison, sodium methoxide solution in methanol (typically 25–30 wt%) has a flash point of approximately 11 °C . While both are highly flammable (GHS Category H225), the 3 °C higher flash point of the magnesium methoxide solution reduces the likelihood of vapour ignition at common laboratory ambient temperatures and simplifies storage compliance under certain regional fire codes. Additionally, the lower methoxide concentration of the magnesium solution (7–8 wt%) compared to the sodium analogue (25–30 wt%) means that spills carry less reactive alkoxide per unit volume.

Flash point vs. NaOCH₃ solution

Cross-study comparable

14°C (7-8 wt% solution) vs ~11°C for NaOCH₃ solution

Margin may simplify ambient storage compliance review

Supplier-reported flash point; lower active alkoxide per volume

Evidence Dimension	Flash point (closed cup)
Target Compound Data	14 °C (57 °F) for 7–8 wt% Mg(OCH₃)₂ in methanol
Comparator Or Baseline	11 °C (typical flash point of commercial NaOCH₃ solution, 25–30 wt% in methanol)
Quantified Difference	ΔT(flash point) ≈ +3 °C relative to sodium methoxide solution
Conditions	Closed‑cup flash point measurement; commercial methoxide solutions in methanol

Why This Matters

A 3 °C margin in flash point, combined with lower active alkoxide concentration per litre, reduces ignition risk in ambient‑temperature storage and may lower insurance or regulatory burden for facilities that must handle methoxide solutions.

MgO Dielectric Constant vs. Ethoxide-Derived Films

Sol‑gel‑derived MgO films prepared from magnesium methoxide precursor exhibit a dielectric constant of 7.0 . Magnesium ethoxide‑derived films, when processed under comparable sol‑gel conditions, typically yield MgO layers with dielectric constants in the range of 8.5–9.5 [1]. The lower dielectric constant of the methoxide‑derived film is attributed to a higher residual carbon content and lower crystallinity, which may be advantageous for applications requiring lower capacitance or reduced dielectric loss.

Dielectric constant vs. ethoxide film

Cross-study comparable

κ = 7.0 for methoxide-derived MgO

Supports low-k dielectric film application review

Ethoxide-derived films reported κ ≈ 8.5-9.5

Evidence Dimension	Dielectric constant (κ) at 1 MHz
Target Compound Data	κ = 7.0 (MgO film from Mg(OCH₃)₂·CH₃OH sol‑gel)
Comparator Or Baseline	κ = 8.5–9.5 (MgO film from Mg(OEt)₂ sol‑gel, literature range)
Quantified Difference	Δκ ≈ −1.5 to −2.5 (lower dielectric constant for methoxide‑derived film)
Conditions	Sol‑gel spin‑coating onto Si substrates, annealed at 400–600 °C

Why This Matters

For magnetic core winding insulation and low‑k dielectric layers in microelectronics, the 15–26% lower dielectric constant of methoxide‑derived MgO provides measurable capacitance reduction, making the methanol solvate the precursor of choice for these applications.

• [1] Yoon, S.‑G.; et al. Dielectric properties of MgO thin films prepared by sol‑gel method. J. Korean Phys. Soc. 2000, 37 (6), 927–931. View Source

MgO Nanoparticle Surface Area vs. Ethoxide Precursor

Ultrasound‑enhanced hydrolysis of magnesium methoxide in toluene, followed by supercritical drying, yields MgO nanoparticles with a specific surface area of 1236 m²·g⁻¹ [1]. Identical processing of magnesium ethoxide under the same sonochemical conditions gives MgO with a surface area of 980 m²·g⁻¹ [1]. The 26% higher surface area from the methoxide precursor is attributed to the smaller primary particle size (~5 nm) and reduced agglomeration during supercritical drying, a consequence of the stronger O–CH₃ bonding that retards hydrolysis kinetics.

BET surface area vs. ethoxide precursor

Head-to-head

1236 m²·g⁻¹ vs 980 m²·g⁻¹ from ethoxide

Higher surface area supports nanoparticle application context

Ultrasound hydrolysis, supercritical drying conditions

Evidence Dimension	BET specific surface area of MgO nanoparticles
Target Compound Data	1236 m²·g⁻¹ (MgO from Mg(OCH₃)₂·CH₃OH, ultrasound hydrolysis, supercritical drying)
Comparator Or Baseline	980 m²·g⁻¹ (MgO from Mg(OC₂H₅)₂, same conditions)
Quantified Difference	+256 m²·g⁻¹ (+26% higher surface area)
Conditions	Ultrasound‑enhanced hydrolysis in toluene, supercritical CO₂ drying

Why This Matters

For catalysis, adsorption, and gas‑sensing applications where surface area directly governs performance, the magnesium methoxide solvate delivers a 26% higher surface‑area MgO product than the ethoxide alternative.

• [1] Štengl, V.; Bakardjieva, S.; Mařı́ková, M.; Bezdička, P.; Šubrt, J. Magnesium oxide nanoparticles prepared by ultrasound‑enhanced hydrolysis of Mg‑alkoxides. Mater. Lett. 2003, 57 (24–25), 3998–4003. https://doi.org/10.1016/S0167-577X(03)00255-6. View Source

Magnesium Methanol Complex: Application Scenarios

Sol-Gel Low-k MgO Insulating Films

Magnesium methoxide solution (7–8 wt% in methanol) is the preferred precursor for spin‑coating or dip‑coating MgO films that require a dielectric constant in the range of 7.0 [1]. The lower κ value, relative to ethoxide‑derived MgO (κ ≈ 8.5–9.5), translates into reduced capacitance and lower dielectric loss in magnetic core winding insulation and microelectronic interlayer dielectrics. Procurement should specify the methanol solvate form (CAS 188981‑04‑6) rather than the solid dimethoxide to ensure reproducible sol‑gel rheology.

High-Temperature Route to Nanocrystalline MgO

For processes that calcine the precursor at 350–400 °C to produce MgO nanoparticles with controlled crystallinity, the magnesium methoxide solvate is advantageous because its decomposition temperature (~330 °C) is ~70 °C higher than that of magnesium ethoxide [1]. This expanded thermal window prevents premature oxide formation during the solvent‑removal phase, enabling better particle‑size control (1.8–35 nm) and higher surface areas (up to 1236 m²·g⁻¹) .

Short-Contact-Time Biodiesel Transesterification

When the reactor design favours a rapid initial rate over sustained conversion (e.g., plug‑flow reactors with residence times <10 min), magnesium methoxide in methanol provides a fast initial burst of transesterification activity before deactivation by glycerol complexation [1]. This profile makes the magnesium methoxide solvate suitable for pre‑reactors or two‑stage biodiesel processes where the majority of conversion occurs in the first stage and a second catalyst (e.g., NaOCH₃) completes the reaction.

Alkali-Metal-Free Dieckmann Condensation

In the synthesis of benzoheterocyclic pharmaceutical intermediates via Dieckmann condensation, magnesium methoxide delivers yields comparable to sodium methoxide and potassium tert‑butoxide without introducing alkali‑metal cations that require subsequent removal [1]. This is particularly valuable when the final active pharmaceutical ingredient (API) has strict limits on sodium or potassium content, as the magnesium residue can be more easily tolerated or removed by aqueous workup.

Application

Selection Property

Validation Focus

Sol-gel low-k MgO films

Dielectric constant profile

Film κ and dielectric loss measurement

High-temp nanocrystalline MgO

Thermal decomposition threshold

Crystallinity and particle-size control

Short-contact-time transesterification

Initial-rate activity profile

Catalyst deactivation monitoring

Alkali-metal-free Dieckmann condensation

Yield comparable to Na/K alkoxides

Residual alkali-metal content analysis

• [1] Ryu, H.‑W.; et al. J. Eur. Ceram. Soc. 2003, 23 (5), 785–790; Gelest AKM503 Datasheet; Martyanov & Sayari, Appl. Catal. A 2008, 339, 45–52; Svoboda et al., Collect. Czech. Chem. Commun. 1993, 58, 592–599; Štengl et al., Mater. Lett. 2003, 57, 3998–4003. View Source